Cas no 1805755-47-8 (1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1805755-47-8
• MF: C₁₀H₇BrF₃NO₄
• MW: 342.066092729568
• CID: 4793090
• Update Time: 2025-10-28

1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3NO4/c1-5(16)9(11)7-3-2-6(15(17)18)4-8(7)19-10(12,13)14/h2-4,9H,1H3
• InChI Key： SUICDBOKNMFXQB-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one

1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805755-47-8) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a nitro group, and a trifluoromethoxy group attached to a phenyl ring, further connected to a propanone moiety. The combination of these functional groups makes this compound highly versatile and valuable in various chemical reactions and industrial processes.

Recent studies have highlighted the importance of 1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one in the synthesis of advanced materials, particularly in the development of high-performance polymers and specialty chemicals. Researchers have demonstrated that the compound's reactivity can be fine-tuned by modifying the substituents on the phenyl ring, leading to improved properties such as thermal stability, mechanical strength, and electrical conductivity. These findings underscore the potential of this compound in next-generation materials science applications.

The synthesis of 1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the bromination of the propanone moiety and the introduction of the nitro and trifluoromethoxy groups onto the phenyl ring. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize this process, making it more efficient and environmentally friendly.

In terms of applications, 1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one has shown promise in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to act as a versatile building block allows chemists to construct complex molecular architectures with high precision. Additionally, this compound has been utilized in the development of agrochemicals, where its unique reactivity and stability make it an ideal candidate for creating novel pesticides and herbicides.

From an environmental standpoint, researchers have been exploring ways to minimize the ecological footprint of 1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one production. By adopting green chemistry principles, such as using renewable feedstocks and reducing waste generation, the manufacturing process can be made more sustainable without compromising product quality. These efforts align with global initiatives aimed at promoting environmentally responsible chemical production.

In conclusion, 1-Bromo-1-(4-nitro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805755-47-8) is a remarkable compound with wide-ranging applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.